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Executive Summary

Trimellitate plasticizers, such as tris(2-ethylhexyl) trimellitate (TOTM), are increasingly used as
alternatives to regulated phthalate plasticizers in a variety of applications, notably in polyvinyl
chloride (PVC) products requiring high-temperature resistance.[1][2] This technical guide
provides a comprehensive overview of the current scientific understanding of the environmental
fate and biodegradability of these compounds. Trimellitates are characterized by high
molecular weights, low water solubility, and low volatility, which dictate their environmental
behavior.[3][4] They are released into the environment primarily through leaching from plastic
materials.[5] Once released, they tend to adsorb strongly to soil and sediment and exhibit a low
potential for bioaccumulation in aquatic organisms.[3][6] While hydrolysis may be a relevant
degradation pathway, trimellitates are generally resistant to biodegradation under both aerobic
and anaerobic conditions.[3][6] Their acute toxicity to aquatic organisms is low.[6] However,
data on long-term environmental persistence and the ecotoxicity of their metabolites are
limited, highlighting areas for future research.[5]

Introduction

Plasticizers are additives used to increase the flexibility and durability of polymeric materials.[7]
For decades, phthalate esters were the dominant class of plasticizers. However, due to
concerns over their potential endocrine-disrupting effects and developmental toxicity, regulatory
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actions have prompted a shift towards alternative compounds.[8] Among these alternatives,
trimellitates, which are esters of trimellitic acid (1,2,4-benzenetricarboxylic acid), have gained
prominence.[4][5]

The most common trimellitate is tris(2-ethylhexyl) trimellitate (TOTM), also known as trioctyl
trimellitate.[1][3] These compounds are noted for their high stability, low volatility, and high-
temperature resistance, making them suitable for demanding applications such as electrical
cable insulation, automotive interiors, and medical devices.[1][2][9] Because they are not
chemically bound to the polymer matrix, trimellitates can migrate from products and enter the
environment, necessitating a thorough understanding of their subsequent fate and potential
impact.[5][10]

Physical-Chemical Properties

The environmental partitioning and fate of a chemical are largely governed by its physical and
chemical properties. Trimellitates are generally large, hydrophobic, oily liquids with low water
solubility and very low vapor pressure.[4][5] These characteristics suggest they will not be
readily mobile in aqueous environments but will preferentially associate with organic matter in
soil and sediment.

Table 1: Physical-Chemical Properties of Tris(2-ethylhexyl) trimellitate (TOTM)

Property Value Reference
Chemical Formula C33H5406 [3]
Molecular Weight 546.8 g/mol [3]
Physical Description Yellow, oily liquid [3]
. 0.13 mg/L at 25°C (practically
Water Solubility _ [1][6]
insoluble)

Log Kow (Octanol-Water )
- o 5.94 (estimated) [6]
Partition Coefficient)

Vapor Pressure Very low [5]

Not expected to be an
Henry's Law Constant ) [3]
important fate process
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Environmental Fate

The environmental fate of trimellitate plasticizers encompasses their release, distribution,
degradation, and ultimate disposition in the environment.

Release and Distribution

Trimellitate plasticizers enter the environment primarily through leaching from consumer and
industrial products.[5] Due to their very low volatility, atmospheric transport is not considered a
significant pathway.[5] Once in an aquatic environment, their high Log Kow and low water
solubility cause them to adsorb strongly to suspended solids and sediment.[3] The potential for
bioconcentration in aquatic organisms is considered low, with measured Bioconcentration
Factor (BCF) values in carp ranging from <1 to 2.7.[3][6]

Abiotic Degradation

Abiotic degradation processes are those that do not involve microorganisms. For trimellitates,
the key abiotic pathways are hydrolysis and photodegradation.

o Hydrolysis: This process involves the breaking of ester bonds by reaction with water.[11]
There is some evidence to suggest hydrolysis may be an important environmental fate
process for trimellitates, with estimated half-lives of 12 to 120 days.[3] However, other
studies have shown no evidence of hydrolysis under specific conditions, such as in vitro
tests using rat intestinal homogenates.[3] The rate of hydrolysis can be influenced by pH,
with the reaction being faster under acidic or basic conditions.[11]

o Photodegradation: This process involves the breakdown of chemicals by light, particularly
UV radiation from sunlight.[12] While direct data on the photodegradation of trimellitates in
the environment is scarce, the general mechanism for organic compounds in polymers
involves the absorption of UV light, leading to the formation of free radicals and subsequent
chain scission and oxidation.[12][13] The presence of plasticizers can influence the rate of
photodegradation of the polymer matrix itself.[14]

Biotic Degradation

Biodegradation is the breakdown of organic substances by microorganisms.[15] It can occur
under aerobic (oxygen-present) or anaerobic (oxygen-absent) conditions.[16]
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e Aerobic Biodegradation: Available data suggest that trimellitates are not readily
biodegradable.[6] In a single screening study using an activated sludge inoculum, TOTM
achieved only 4.2% of its theoretical biochemical oxygen demand (BOD) over a four-week
incubation period.[6] This indicates that aerobic biodegradation is not an important
environmental fate process in soil and water.[3]

e Anaerobic Biodegradation: Anaerobic conditions are common in environments like deep
sediment and sludge digesters in wastewater treatment plants.[17] While anaerobic
biodegradation is a crucial process for many organic pollutants, specific data on the
anaerobic degradation of trimellitate plasticizers is largely unavailable in the reviewed
literature.[17][18] Given their resistance to aerobic degradation, their persistence in anoxic
environments is a key area for further investigation.

The primary metabolic pathway for trimellitates in biological systems is hydrolysis, breaking the
triester down into its corresponding diester and monoester metabolites.[4][19] For example,
human metabolism of TOTM (also referred to as TEHTM) results in the formation of di-2-
(ethylhexyl) trimellitates (DEHTM) and mono-2-(ethylhexyl) trimellitates (MEHTM).[19]

Environmental Fate Pathways of Trimellitate Plasticizers

Ecotoxicity

The available data indicate that trimellitates have low acute toxicity to aquatic organisms.[20]
Studies on tris(2-ethylhexyl) trimellitate have shown no toxic effects at the limit of its water
solubility. While some studies have suggested potential endocrine-disrupting effects, these are
generally considered to be less potent than those of certain phthalates like DEHP.[8][21]

Table 2: Ecotoxicity Data for Tris(2-ethylhexyl) trimellitate (TOTM)
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Test Organism  Endpoint Duration Result Reference
Algae
ECso (Growth
(Selenastrum o 72 hours >100 mg/L [6]
_ Inhibition)
capricornutum)
BCF
Fish (Carp) (Bioconcentratio 6 weeks <1lto 2.7 [6]
n Factor)
Acute Toxicity
Rat (Oral) - >2,000 mg/kg bw  [6]
(LDso)
Rat 2-Generation 100 mg/kg
_ NOAEL [20][22]
(Reproductive) Study bw/day

Experimental Protocols

A summary of the methodologies for key experiments cited in the assessment of trimellitate
plasticizers is provided below.

Inherent Biodegradability: OECD TG 302C (Modified MITI
Test 1)

» Objective: To assess the inherent biodegradability of a chemical substance by
microorganisms. A positive result in this test indicates that the substance is not persistent.[6]

o Methodology:

o Inoculum: An activated sludge, not pre-acclimatized to the test substance, is used as the
microbial source.

o Test Substance Concentration: The test substance is introduced as the sole carbon source
at a concentration typically around 100 mg/L.

o Procedure: The test substance, mineral medium, and inoculum are combined in a closed
vessel. The consumption of oxygen (Biochemical Oxygen Demand, BOD) is measured
over a period of 28 days using a respirometer.
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o Endpoint: The percentage of biodegradation is calculated by comparing the measured
BOD to the theoretical oxygen demand (ThOD). For TOTM, this test yielded a result of
4.2% degradation after four weeks.[6]

Experimental Workflow: OECD TG 302C

Test Substance (TOTM) Inoculum
Mineral Medium (Activated Sludge)

Combine in

Sealed Respirometer Vessel

Incubate for 28 Days
(Dark, Controlled Temp.)

Continuously Measure
Oxygen Consumption (BOD)

Calculate % Biodegradation

(BOD / ThOD) x 100

Result
(e.g., 4.2% for TOTM)

Click to download full resolution via product page

Experimental Workflow for Biodegradability Testing (OECD 302C)

In Vitro Hydrolysis by Rat Gut Homogenates
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o Objective: To determine the rate of hydrolysis of a plasticizer in a simulated biological
environment.[3]

o Methodology:
o Preparation: Intestinal homogenates are prepared from Sprague-Dawley rats.

o Incubation: The test substance (e.g., TOTM) is dissolved in a suitable solvent (e.g.,
methanol) and added to the gut homogenate. The mixture is incubated at a physiological
temperature (37°C).

o Analysis: Samples are taken at various time points and analyzed using an appropriate
analytical method (e.g., chromatography) to measure the concentration of the parent
compound and any hydrolysis products.

o Endpoint: The rate of disappearance of the parent compound is used to determine the
hydrolysis rate. In the cited study, no evidence of TOTM hydrolysis was observed.[3]

Aquatic Toxicity (Algae Growth Inhibition)

» Objective: To determine the effects of a substance on the growth of a freshwater microalga.
o Methodology:

o Test Organism: A culture of a standard algal species, such as Selenastrum capricornutum,
is used.[6]

o Exposure: The algae are exposed to a range of concentrations of the test substance in a
nutrient-rich medium for a period of 72 hours under controlled light and temperature
conditions.

o Measurement: Algal growth (biomass) is measured at the beginning and end of the test,
typically by cell counts or spectrophotometry.

o Endpoint: The results are used to calculate the ECso, which is the concentration that
causes a 50% reduction in growth compared to an untreated control. For TOTM, the ECso
was greater than its water solubility limit.[6]
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Summary and Knowledge Gaps

Trimellitate plasticizers represent a significant class of alternatives to traditional phthalates.
Their environmental profile is dominated by their large molecular size and hydrophobicity,
leading to strong partitioning to soil and sediment, low bioaccumulation potential, and high
resistance to biodegradation.[3][6] Acute ecotoxicity is low.

Despite this, several knowledge gaps remain:

e Long-Term Fate: While inherent biodegradability is low, the ultimate fate of trimellitates over
extended periods in soil and sediment is not well understood.[5]

» Anaerobic Biodegradation: There is a significant lack of data on the degradation potential of
trimellitates under anaerobic conditions, which are prevalent in many environmental sinks.
[17]

o Metabolite Toxicity: The environmental fate and potential toxicity of the hydrolysis products
(diesters and monoesters) are not well characterized.

o Emerging Trimellitates: As the market for non-phthalate plasticizers grows, research will be
needed to assess the environmental profiles of other emerging trimellitate compounds.[5]

Addressing these gaps through further research is crucial for a complete environmental risk
assessment of this important class of industrial chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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